Cas no 1030852-40-4 ((4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one)
(4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)-, (4S)-
- (4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one
-
- MDL: MFCD11099955
- Inchi: 1S/C12H14F3NO2/c1-8(17)7-11(16,12(13,14)15)9-3-5-10(18-2)6-4-9/h3-6H,7,16H2,1-2H3/t11-/m0/s1
- InChI Key: XUVFNTSJXAVQHH-NSHDSACASA-N
- SMILES: CC(=O)C[C@](N)(C1=CC=C(OC)C=C1)C(F)(F)F
(4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-88554-1.0g |
(4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one |
1030852-40-4 | 1.0g |
$0.0 | 2023-02-11 | ||
| Enamine | EN300-88554-1g |
(4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one |
1030852-40-4 | 1g |
$0.0 | 2023-09-01 |
(4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on (4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one
Introduction to (4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one (CAS No. 1030852-40-4)
Compound (4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one, identified by its CAS number 1030852-40-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of considerable interest among chemists and biologists.
The molecular structure of (4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one features a chiral center at the 4-position of the pentanone backbone, which is a critical feature for its biological activity. The presence of fluorine atoms at the 5-position adds another layer of complexity, influencing both the electronic and steric properties of the molecule. The 4-methoxyphenyl group further enhances its structural diversity, contributing to its unique chemical profile.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The structural features of (4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one make it a promising candidate for such applications. Specifically, the combination of the amino group, fluorinated aliphatic chain, and aromatic ring suggests potential interactions with various biological targets.
One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The chiral center and the presence of functional groups like amino and methoxy provide multiple points for further chemical modification. This flexibility is crucial for drug design, allowing researchers to fine-tune the properties of the molecule to achieve desired pharmacological effects.
Recent studies have begun to explore the pharmacological potential of structurally related compounds. For instance, analogs with similar fluorinated aliphatic chains have shown promise in inhibiting certain enzymes and receptors involved in inflammatory responses. The chiral nature of these compounds often correlates with enhanced binding affinity and selectivity, which are key factors in drug development.
The methoxyphenyl group in (4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one also plays a significant role in its biological activity. This moiety is commonly found in bioactive molecules and has been shown to interact with various protein targets. The electronic properties induced by the methoxy group can influence both the solubility and binding affinity of the compound, making it an important consideration in drug design.
From a synthetic chemistry perspective, the preparation of (4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one presents interesting challenges. The synthesis requires careful control over stereochemistry to ensure the correct configuration at the chiral center. Additionally, introducing the fluorine atoms at the 5-position necessitates specialized synthetic methodologies that are both efficient and scalable.
The fluorine atoms in this compound contribute to its metabolic stability and lipophilicity, which are desirable properties for many pharmaceuticals. These features can enhance oral bioavailability and prolong half-life, making it a valuable candidate for further development. Furthermore, fluorine substitution often improves binding interactions with biological targets due to its ability to engage in hydrophobic interactions and halogen bonding.
In conclusion, (4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one (CAS No. 1030852-40-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new applications for this compound and related molecules, its importance in medicinal chemistry is likely to grow.
1030852-40-4 ((4S)-4-amino-5,5,5-trifluoro-4-(4-methoxyphenyl)pentan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)